N-[2-(2-Chlorophenoxy)butyl]prop-2-enamide

• IUPAC Name: N-[2-(2-chlorophenoxy)butyl]prop-2-enamide
• InChI: InChI=1S/C13H16ClNO2/c1-3-10(9-15-13(16)4-2)17-12-8-6-5-7-11(12)14/h4-8,10H,2-3,9H2,1H3,(H,15,16)
• InChI Key: VIUHPHOTIZGYRC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC(=O)C=C)OC1=CC=CC=C1Cl
• Molecular Formula: C13H16ClNO2
• Molecular Weight: 253.72 g/mol

Description

N-[2-(2-Chlorophenoxy)butyl]prop-2-enamide, also known as clofencet, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound is a derivative of the phenoxyalkyl carboxylic acid class of herbicides, and it has been found to exhibit a range of interesting biochemical and physiological effects. In

Mechanism of Action

Clofencet acts as a potent inhibitor of FAAH, which is responsible for the breakdown of endocannabinoids such as anandamide. This inhibition leads to an increase in endocannabinoid levels, which can modulate a range of physiological processes, including pain perception, appetite, and mood.
Biochemical and Physiological Effects:
Clofencet has been found to exhibit a range of interesting biochemical and physiological effects. In addition to its analgesic effects, this compound has also been found to exhibit anti-inflammatory properties, as well as potential applications in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(2-Chlorophenoxy)butyl]prop-2-enamide in lab experiments is its potent inhibition of FAAH, which can lead to an increase in endocannabinoid levels and subsequent modulation of physiological processes. However, one limitation of this compound is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving N-[2-(2-Chlorophenoxy)butyl]prop-2-enamide. One area of interest is the potential use of this compound in the treatment of chronic pain, which is a significant public health issue. Additionally, further research is needed to explore the potential applications of N-[2-(2-Chlorophenoxy)butyl]prop-2-enamide in the treatment of anxiety and depression, as well as its potential use as a tool for studying the endocannabinoid system.

Synthesis Methods

The synthesis of N-[2-(2-Chlorophenoxy)butyl]prop-2-enamide involves the reaction of 2-chlorophenol with 1-chloro-2-butene in the presence of a base such as potassium carbonate. The resulting product is then reacted with acryloyl chloride to form the final product, N-[2-(2-Chlorophenoxy)butyl]prop-2-enamide. The overall yield of this synthesis method is reported to be around 70%.

Scientific Research Applications

Clofencet has been used in a range of scientific research applications, including as a tool for studying the role of the endocannabinoid system in pain modulation. This compound has been found to modulate the activity of the endocannabinoid system by inhibiting the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids such as anandamide. This inhibition leads to an increase in endocannabinoid levels, which in turn can lead to analgesic effects.